Cas no 19241-18-0 (2,4,5-Trimethylphenyl isothiocyanate)
19241-18-0 structure
Product Name:2,4,5-Trimethylphenyl isothiocyanate
CAS No:19241-18-0
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00041065
CID:181361
PubChem ID:140501
Update Time:2025-04-19
2,4,5-Trimethylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-isothiocyanato-2,4,5-trimethyl-
- 2,4,5-Trimethylphenyl isothiocyanate
- 1-isothiocyanato-2,4,5-trimethylbenzene
- [(2,4,6-Trimethyl-phenylcarbamoyl)-methyl]-carbamicacidtert-butylester
- J-012441
- 19241-18-0
- SCHEMBL8476482
- 2,4,5-trimethylphenyl-isothiocyanate
- FT-0637815
- DTXSID10172828
- MFCD00041065
- A813568
- 1-Isothiocyanato-2,4,5-trimethylbenzene #
- Benzene, 1-isothiocyanato-2,4,5-trimethyl-
- AKOS006343932
- 2,4,5-Trimethylphenylisothiocyanate
- 2,4,5-Trimethylphenyl isothiocyate, 99%
-
- MDL： MFCD00041065
- Inchi： 1S/C10H11NS/c1-7-4-9(3)10(11-6-12)5-8(7)2/h4-5H,1-3H3
- InChI Key： STZONCTUVBZNCF-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC(C)=C(C)C=C1C
Computed Properties
- Exact Mass: 177.06100
- Monoisotopic Mass: 177.06122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4
- XLogP3: 4.4
Experimental Properties
- Density: 1
- Melting Point: 22 °C
- Boiling Point: 150 °C
- Flash Point: 138 °C
- PSA: 44.45000
- LogP: 3.34610
2,4,5-Trimethylphenyl isothiocyanate Security Information
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT-HARMFUL
2,4,5-Trimethylphenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,4,5-Trimethylphenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009585-1g |
2,4,5-Trimethylphenyl isothiocyanate |
19241-18-0 | 99% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 009585-5g |
2,4,5-Trimethylphenyl isothiocyanate |
19241-18-0 | 99% | 5g |
￡74.00 | 2022-03-01 | |
| abcr | AB149680-5 g |
2,4,5-Trimethylphenyl isothiocyanate, 99%; . |
19241-18-0 | 99% | 5g |
€165.50 | 2023-06-23 | |
| TRC | T899118-50mg |
2,4,5-Trimethylphenyl isothiocyanate |
19241-18-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899118-100mg |
2,4,5-Trimethylphenyl isothiocyanate |
19241-18-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T899118-500mg |
2,4,5-Trimethylphenyl isothiocyanate |
19241-18-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB149680-5g |
2,4,5-Trimethylphenyl isothiocyanate, 99%; . |
19241-18-0 | 99% | 5g |
€165.50 | 2025-02-17 | |
| A2B Chem LLC | AB13751-5g |
Benzene, 1-isothiocyanato-2,4,5-trimethyl- |
19241-18-0 | 99% | 5g |
$167.00 | 2024-04-20 | |
| Ambeed | A714803-5g |
2,4,5-Trimethylphenylisothiocyanate |
19241-18-0 | 99% | 5g |
$119.0 | 2024-08-03 |
2,4,5-Trimethylphenyl isothiocyanate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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